N-(3,5-difluorophenyl)-1-(3-fluorobenzoyl)piperidine-4-carboxamide

• IUPAC Name: N-(3,5-difluorophenyl)-1-(3-fluorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H17F3N2O2/c20-14-3-1-2-13(8-14)19(26)24-6-4-12(5-7-24)18(25)23-17-10-15(21)9-16(22)11-17/h1-3,8-12H,4-7H2,(H,23,25)
• InChI Key: XUZZGGRRDUBYPM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC(=CC(=C2)F)F)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C19H17F3N2O2
• Molecular Weight: 362.3 g/mol

Description

N-(3,5-difluorophenyl)-1-(3-fluorobenzoyl)piperidine-4-carboxamide is a synthetic organic compound that belongs to the class of piperidine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,5-difluorophenyl)-1-(3-fluorobenzoyl)piperidine-4-carboxamide typically involves multiple steps, starting from commercially available precursors. A common synthetic route might include:

Formation of the piperidine ring: This can be achieved through cyclization reactions involving appropriate amine and carbonyl compounds.

Introduction of the fluorobenzoyl group: This step often involves acylation reactions using 3-fluorobenzoyl chloride and a suitable base.

Attachment of the difluorophenyl group: This can be done through nucleophilic substitution reactions using 3,5-difluoroaniline.

Industrial Production Methods

Industrial production methods for such compounds typically involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This may include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

N-(3,5-difluorophenyl)-1-(3-fluorobenzoyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to reduce carbonyl groups to alcohols or amines.

Substitution: Both nucleophilic and electrophilic substitution reactions can be used to modify the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (e.g., Br₂, Cl₂) and nucleophiles (e.g., NH₃, OH⁻) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Potential therapeutic applications, including as an anti-inflammatory or anticancer agent.

Industry: Used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(3,5-difluorophenyl)-1-(3-fluorobenzoyl)piperidine-4-carboxamide would depend on its specific biological target. Generally, such compounds may interact with proteins, enzymes, or receptors, leading to modulation of biological pathways. For example, it might inhibit an enzyme by binding to its active site or block a receptor by mimicking a natural ligand.

Comparison with Similar Compounds

Similar Compounds

• N-(3,5-difluorophenyl)-1-(4-fluorobenzoyl)piperidine-4-carboxamide
• N-(3,5-difluorophenyl)-1-(3-chlorobenzoyl)piperidine-4-carboxamide
• N-(3,5-difluorophenyl)-1-(3-methylbenzoyl)piperidine-4-carboxamide

Uniqueness

N-(3,5-difluorophenyl)-1-(3-fluorobenzoyl)piperidine-4-carboxamide is unique due to the specific arrangement of fluorine atoms on the aromatic rings, which can influence its chemical reactivity and biological activity. The presence of multiple fluorine atoms can enhance the compound’s stability and lipophilicity, potentially improving its pharmacokinetic properties.